2-(3-Aminophenyl)-2,2-difluoroacetic acid
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Description
2-(3-Aminophenyl)-2,2-difluoroacetic acid is an aromatic difluoroacetic acid derivative featuring a 3-aminophenyl substituent. The compound belongs to a class of molecules where the difluoroacetic acid moiety is conjugated to substituted aromatic rings, often designed to optimize pharmacological properties such as metabolic stability, solubility, and target binding . Such compounds are frequently explored in drug development, particularly as nonsteroidal anti-inflammatory drug (NSAID) analogs or peroxisome proliferator-activated receptor (PPAR) agonists .
Properties
Molecular Formula |
C8H7F2NO2 |
|---|---|
Molecular Weight |
187.14 g/mol |
IUPAC Name |
2-(3-aminophenyl)-2,2-difluoroacetic acid |
InChI |
InChI=1S/C8H7F2NO2/c9-8(10,7(12)13)5-2-1-3-6(11)4-5/h1-4H,11H2,(H,12,13) |
InChI Key |
KRHQEFRYXXZFSH-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)N)C(C(=O)O)(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(3-Aminophenyl)-2,2-difluoroacetic acid typically involves the introduction of the aminophenyl group and the difluoroacetic acid moiety through a series of chemical reactions. One common method involves the reaction of 3-nitrobenzaldehyde with difluoroacetic acid in the presence of a reducing agent to form the desired product. The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts to facilitate the reaction.
Industrial Production Methods
Industrial production of 2-(3-Aminophenyl)-2,2-difluoroacetic acid may involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques such as crystallization and chromatography.
Chemical Reactions Analysis
Types of Reactions
2-(3-Aminophenyl)-2,2-difluoroacetic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.
Reduction: Reduction reactions can convert the nitro group to an amino group.
Substitution: The fluorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or hydrogen gas (H2) in the presence of a catalyst are used.
Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce amines.
Scientific Research Applications
2-(3-Aminophenyl)-2,2-difluoroacetic acid has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Investigated for its potential as a biochemical probe due to its ability to interact with biological molecules.
Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.
Industry: Utilized in the development of advanced materials and chemical sensors.
Mechanism of Action
The mechanism of action of 2-(3-Aminophenyl)-2,2-difluoroacetic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Structural Features
The table below compares key structural differences between 2-(3-aminophenyl)-2,2-difluoroacetic acid and its analogs:
Key Observations :
- Electron-Withdrawing vs.
- Biological Target Specificity: MHY3200’s thiazole-phenoxy structure enables PPARα agonism, while dichlorophenyl analogs (e.g., 2c) are tailored for reduced NSAID-related hepatotoxicity .
Physicochemical Properties
Notes:
Contrasts :
- MHY3200 vs. Target Compound: MHY3200’s PPARα agonism is linked to its phenoxy-thiazole scaffold, whereas the target compound’s -NH2 group may favor interactions with amine-binding enzymes or receptors .
- Halogenated Analogs: Dichlorophenyl and bromophenyl derivatives prioritize metabolic stability, while the amino group may increase susceptibility to oxidative metabolism .
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